Cas no 56682-02-1 (5-amino-2-methyl-3-nitrobenzenesulfonic Acid)

• Product Name: 5-amino-2-methyl-3-nitrobenzenesulfonic Acid
• CAS No: 56682-02-1
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 945782
• PubChem ID: 341071
• Update Time: 2025-04-19

5-amino-2-methyl-3-nitrobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-methyl-3-nitrobenzenesulfonic Acid
• DTXSID40321261
• NSC372528
• 56682-02-1
• SCHEMBL9338771
• NSC-372528

• Inchi： 1S/C7H8N2O5S/c1-4-6(9(10)11)2-5(8)3-7(4)15(12,13)14/h2-3H,8H2,1H3,(H,12,13,14)
• InChI Key： LTYYONSWQIPDTA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1C)[N+](=O)[O-])N)(=O)(=O)O

Computed Properties

• Exact Mass: 232.01544
• Monoisotopic Mass: 232.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.628
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• PSA: 123.53